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Compound of Interest

Compound Name: Methylthiopropionylcarnitine

Cat. No.: B058455 Get Quote

An In-depth Technical Guide to Propionyl-L-
Carnitine
Disclaimer: Information regarding the specific compound "methylthiopropionylcarnitine" is

not available in the public domain. This guide provides a comprehensive overview of the

closely related and parent compound, Propionyl-L-Carnitine (PLC). It is intended for

researchers, scientists, and drug development professionals.

Propionyl-L-carnitine is a naturally occurring derivative of L-carnitine, an amino acid-like

compound essential for energy metabolism.[1][2] PLC plays a crucial role in the transport of

fatty acids into the mitochondria for beta-oxidation and is involved in both lipid and

carbohydrate metabolism.[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Propionyl-L-Carnitine and its

hydrochloride salt is presented below.
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Property Value Source

Chemical Formula C₁₀H₁₉NO₄ [2][4]

Molecular Weight 217.26 g/mol [2][4]

IUPAC Name
(3R)-3-propanoyloxy-4-

(trimethylazaniumyl)butanoate
[4]

Appearance
White to off-white powder or

crystals
[2]

Optical Activity [α]/D -23±3°, c = 1 in H₂O [2]

Storage Temperature 2-8°C [2]

Propionyl-L-Carnitine Hydrochloride

Property Value Source

CAS Number 119793-66-7 [5]

Molecular Formula C₁₀H₂₀ClNO₄

Molecular Weight 253.72 g/mol

Solubility

Soluble in ethanol (~25

mg/ml), DMSO (~20 mg/ml),

DMF (~15 mg/ml), methanol,

and water.

[1]

Experimental Protocols
Synthesis of Propionyl-L-Carnitine
Several methods for the synthesis of propionyl-L-carnitine have been reported, primarily

involving the acylation of L-carnitine.

Method 1: Synthesis of Propionyl-L-Carnitine Hydrochloride[6]
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This method describes the synthesis of propionyl-L-carnitine hydrochloride using propionic acid

as a solvent and p-toluenesulfonic acid as a catalyst.

Materials: L-carnitine, p-toluenesulfonic acid, propionic acid, propionyl chloride.

Procedure:

Dissolve 16.2 grams of L-carnitine and 3 grams of p-toluenesulfonic acid in 40 grams of

dry propionic acid with stirring.[6]

Add 30 grams of propionyl chloride dropwise to the solution.[6]

After the addition is complete, raise the temperature to 45°C and maintain it for 20 hours.

[6]

The resulting product is propionyl-L-carnitine hydrochloride.

Method 2: Synthesis of Propionyl-L-Carnitine Inner Salt[7]

This process involves a two-step procedure starting from L-carnitine or its hydrochloride salt.

Materials: L-carnitine (or L-carnitine hydrochloride), p-toluenesulfonic acid, propionic acid,

propionyl chloride, acetone, ether, ethanol, ammonia gas.

Step 1: Synthesis of Propionyl-L-Carnitine Hydrochloride

Combine 16.2 kg of L-carnitine and 3 kg of p-toluenesulfonic acid with 40 kg of dry

propionic acid and stir to dissolve.[7]

Slowly add 30 kg of propionyl chloride.[7]

Heat the mixture to 45°C and maintain for 20 hours.[7]

After cooling to room temperature, add 410 kg of acetone and stir for 2 hours.[7]

Filter the solution and add 490 kg of ether to the filtrate, stirring until a white precipitate

forms.[7]
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The precipitate is collected by filtration and dried to yield propionyl-L-carnitine

hydrochloride.[7]

Step 2: Conversion to Propionyl-L-Carnitine Inner Salt

Dissolve the obtained propionyl-L-carnitine hydrochloride in ethanol.[7]

Bubble ammonia gas through the solution for approximately 1 hour.[7]

Filter to remove any precipitate.[7]

Add 380 kg of acetone and 490 kg of ether to the filtrate.[7]

Collect the resulting precipitate by filtration to obtain propionyl-L-carnitine inner salt.[7]

Analytical Methods
High-Performance Liquid Chromatography (HPLC) for the Determination of Propionyl-L-

Carnitine in Human Plasma[8][9][10]

This method allows for the simultaneous determination of L-carnitine, acetyl-L-carnitine, and

propionyl-L-carnitine.

Sample Preparation:

Protein precipitation is used to extract the analytes from the plasma sample.[8][10]

Pre-column derivatization is performed with 1-aminoanthracene (IAA).[8][10]

Chromatographic Conditions:

Column: Hypersil C18 column.[8][10]

Mobile Phase: Acetonitrile and 0.1 mol·L⁻¹ ammonium acetate (28:72).[8][10]

Flow Rate: 1.0 mL·min⁻¹.[8][10]

Detection: Fluorescence detector with excitation at 248 nm and emission at 418 nm.[8][10]
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Validation: The method has been validated for linearity, recovery, and precision.[8][10]

Thin-Layer Chromatography (TLC) for the Detection of Related Substances[11]

TLC can be used to detect impurities and related substances in propionyl-L-carnitine samples.

Stationary Phase: Microcrystalline cellulose prefabricated plate.[11]

Mobile Phase (Developer): A mixture of n-butanol, acetone, formic acid, and water in a ratio

of 13:4:4:9 by weight.[11]

Sample Preparation:

Test Solution: Dissolve 40 mg of propionyl-L-carnitine hydrochloride inner salt in methanol

to make a 2 ml solution.[11]

Reference Solution: Dilute 1 ml of the test solution to 100 ml with methanol.[11]

Procedure:

Spot 15 microliters of the test and reference solutions onto the TLC plate.[11]

Develop the chromatogram in a chromatography cylinder.[11]

Visualize the spots using iodine vapor.[11]

Biological Activity and Signaling Pathways
Propionyl-L-carnitine exhibits a range of biological activities, particularly in the cardiovascular

system. It is known to improve heart function and muscle movement.[12]

PLC has been shown to:

Increase apoptosis and Bax expression.[13]

Reduce NF-κB, VCAM-1, and MCP-1 levels.[13]

Activate Src kinase and Akt.[13]
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Induce the phosphorylation of AMPK and stimulate nitric oxide synthesis.[13]

These actions suggest that PLC may have therapeutic potential in conditions such as

cardiovascular disease, obesity, and colitis.[13]

Visualizations
Below are diagrams illustrating the synthesis workflow for propionyl-L-carnitine and a simplified

representation of a signaling pathway it influences.

Caption: Synthesis workflow for Propionyl-L-Carnitine Inner Salt.

Caption: Simplified signaling pathway influenced by Propionyl-L-Carnitine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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